Cas no 94201-22-6 (3-Undecanethiol,1-methoxy-)

3-Undecanethiol,1-methoxy- structure
3-Undecanethiol,1-methoxy- structure
Product Name:3-Undecanethiol,1-methoxy-
CAS No:94201-22-6
MF:C12H26OS
MW:218.39924287796
CID:816521
PubChem ID:3023982
Update Time:2025-04-19

3-Undecanethiol,1-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 3-Undecanethiol,1-methoxy-
    • 1-methoxyundecane-3-thiol
    • DTXSID90916141
    • EINECS 303-606-6
    • 94201-22-6
    • NS00066299
    • Inchi: 1S/C12H26OS/c1-3-4-5-6-7-8-9-12(14)10-11-13-2/h12,14H,3-11H2,1-2H3
    • InChI Key: HUUJQDFMPMNKGP-UHFFFAOYSA-N
    • SMILES: SC(CCOC)CCCCCCCC

Computed Properties

  • Exact Mass: 218.170436
  • Monoisotopic Mass: 218.170436
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 4.7
  • Topological Polar Surface Area: 10.2

Experimental Properties

  • Density: 0.882
  • Boiling Point: 282.8°Cat760mmHg
  • Flash Point: 124.8°C
  • Refractive Index: 1.455
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